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Compound of Interest

Compound Name: WIN 62577

Cat. No.: B15616969

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of WIN 62577, a non-peptide antagonist of the neurokinin-1 (NK1) receptor and an
allosteric modulator of muscarinic acetylcholine receptors.[1][2][3] Adherence to these
guidelines is crucial for ensuring the stability, and consistent performance of the compound in
experimental settings. The protocols outlined below are intended for research purposes only.

Compound Information

WIN 62577 is a complex organic molecule with a steroidal backbone.[4] It is a valuable tool for
investigating neurokinin signaling pathways and their roles in various physiological and
pathological processes.[4]

Chemical and Physical Properties

A summary of the key quantitative data for WIN 62577 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Formula C29H31Ns0 [11[4115]
Molecular Weight ~437.58 g/mol [1][6]
Appearance Solid powder [6]

Solubility (at room

temperature)
>10 mg/mL (some sources
DMSO
state up to 20 mg/mL)
Ethanol 1.4 mg/mL
Water Insoluble
Storage (Solid Form) -20°C, dry and dark [6]
0 - 4°C (short term: days to
Stock Solution Storage weeks) or -20°C (long term: [6]

months to years)

Experimental Protocols
Required Materials

WIN 62577 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Preparation of a 10 mM WIN 62577 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro experiments.

Calculation:

To prepare a 10 mM stock solution, the required mass of WIN 62577 can be calculated using
the following formula:

Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L) x 1000
(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:
Mass (mg) = 0.01 mol/L * 437.58 g/mol * 0.001 L * 1000 mg/g = 4.3758 mg

Procedure:

Weighing the Compound: Carefully weigh out approximately 4.38 mg of WIN 62577 powder
on an analytical balance. It is recommended to perform this in a chemical fume hood.

¢ Solubilization: Transfer the weighed powder to a sterile microcentrifuge tube. Add 1 mL of
anhydrous DMSO to the tube.

« Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.qg., in a 37°C water bath) can aid dissolution if necessary. Visually inspect
the solution to ensure no particulate matter remains.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
long-term storage. For short-term use (days to a week), storage at 4°C is acceptable.[6]

Workflow and Signaling Pathway Diagrams
Experimental Workflow for Stock Solution Preparation
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The following diagram illustrates the sequential steps for preparing the WIN 62577 stock
solution.

1. Weigh WIN 62577 Powder

:

2. Transfer to Sterile Tube

:

3. Add Anhydrous DMSO

:

4. Vortex to Dissolve

:

5. Aliquot into Single-Use Tubes

:

6. Store at -20°C (Long-term)

Click to download full resolution via product page

Caption: Workflow for preparing WIN 62577 stock solution.

Simplified Signaling Pathway of WIN 62577 Action

WIN 62577 is known to act as an antagonist at the neurokinin-1 (NK1) receptor, thereby
blocking the effects of its natural ligand, Substance P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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